n,9-Dibenzyl-9h-purin-6-amine

• IUPAC Name: N,9-dibenzylpurin-6-amine
• InChI: InChI=1S/C19H17N5/c1-3-7-15(8-4-1)11-20-18-17-19(22-13-21-18)24(14-23-17)12-16-9-5-2-6-10-16/h1-10,13-14H,11-12H2,(H,20,21,22)
• InChI Key: SZJGVRNGPKGSMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=C3C(=NC=N2)N(C=N3)CC4=CC=CC=C4
• Molecular Formula: C19H17N5
• DSSTOX Substance ID: DTXSID90296516
• Molecular Weight: 315.4 g/mol
• CAS RN: 4059-09-0

Description

“N,9-Dibenzyl-9H-purin-6-amine” is a compound that has gained significance in recent years due to its potential applications in various fields of research and industry. It has a molecular formula of C19H17N5.

Molecular Structure Analysis

The molecular structure of “this compound” is complex. It has a molecular weight of 315.4 g/mol. The SMILES string representation is C(Nc1ncnc2[nH]cnc12)c3ccccc3.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques: N-methoxy-9-methyl-9H-purin-6-amines, with various substituents, have been synthesized through N-methylation of known 6-chloropurines, followed by chlorine displacement. The process involves significant variations in amino/imino tautomer ratios, identified by NMR methods (Roggen & Gundersen, 2008).
• Chemical Reactivity: The reactivity of N-methoxy-9-methyl-9H-purin-6-amines with benzyl bromide results in a mixture of N-7- and N6-benzylated compounds. Compounds with strongly electronegative substituents at C-2 show minimal reactivity under similar conditions (Roggen & Gundersen, 2008).

Biological Activity and Applications

• Antimycobacterial and Antiprotozoal Activity: 2-Substituted agelasine analogs, including N-methoxy-9-methyl-9H-purin-6-amines, have shown potential in antimycobacterial and antiprotozoal activity. The introduction of a methyl group in the 2-position can be advantageous for such activities (Roggen et al., 2011).
• Antiviral and Antibacterial Activity: Various derivatives of 9-benzyladenine and 9-benzyl-6-dimethylaminopurine, synthesized for evaluation in anti-viral and anti-bacterial screens, have been studied for their efficacy in inhibiting protein synthesis (Kelley et al., 1988).

Chemical Interactions and Properties

• Tautomeric Ratios and Solvent Interaction: Significant diversity in amino/imino tautomeric ratios in 2-substituted N-methoxy-9-methyl-9H-purin-6-amines has been observed, with computational chemistry highlighting the role of hydrogen bonding between solvent and the compound in accurate predictions of these ratios (Roggen et al., 2011).